CWHW-117
Overview
Description
CWHW-117 is an antimalarial agent
Scientific Research Applications
1. Computational Fluid Dynamics and Energy Research
- Title : Summary of the Workshop Science & the Energy Challenge on Offshore Wind, Part 1
- Authors : J. Witteveen
- Year : 2014
- Journal : Scientific Computing & Instrumentation
- Abstract : This paper discusses the role of the CWI, the national scientific research center on mathematics and computer science in the Netherlands, in energy topics. It covers areas like computational fluid dynamics, plasma physics, smart power grids, and biofuels. The focus is on discussing long-term European scientific challenges in offshore wind energy and their relation to Dutch research.
- Source : Consensus Paper Details
properties
CAS RN |
1505452-80-1 |
|---|---|
Molecular Formula |
C23H27N3O3 |
Molecular Weight |
393.487 |
IUPAC Name |
3-cyclohexyl-2-imino-5,5-bis(4-methoxyphenyl)imidazolidin-4-one |
InChI |
InChI=1S/C23H27N3O3/c1-28-19-12-8-16(9-13-19)23(17-10-14-20(29-2)15-11-17)21(27)26(22(24)25-23)18-6-4-3-5-7-18/h8-15,18H,3-7H2,1-2H3,(H2,24,25) |
InChI Key |
QFSACLHXUZDWGE-UHFFFAOYSA-N |
SMILES |
N=C1NC(C2=CC=C(OC)C=C2)(C3=CC=C(OC)C=C3)C(N1C4CCCCC4)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CWHW-117; CWHW 117; CWHW117; |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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